3-(naphthalen-1-yl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide

• IUPAC Name: 3-naphthalen-1-yl-N-[(3-pyridin-2-yloxyphenyl)methyl]propanamide
• InChI: InChI=1S/C25H22N2O2/c28-24(15-14-21-10-6-9-20-8-1-2-12-23(20)21)27-18-19-7-5-11-22(17-19)29-25-13-3-4-16-26-25/h1-13,16-17H,14-15,18H2,(H,27,28)
• InChI Key: AHHAOKDEUSOVJZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CCC(=O)NCC3=CC(=CC=C3)OC4=CC=CC=N4
• Molecular Formula: C25H22N2O2
• Molecular Weight: 382.5 g/mol

Description

3-(naphthalen-1-yl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in medical research. This compound has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.

Scientific Research Applications

Antimicrobial Activity

• A study synthesized derivatives of N-(naphthalen-1-yl)propanamide, revealing notable antimicrobial activities against various bacteria and fungi species. Specific compounds demonstrated antifungal activity comparable to ketoconazole and anti-gram-positive bacterial activity at half the potency of chloramphenicol (Evren, Yurttaş, & Yılmaz-Cankilic, 2020).

Luminescent Coordination Polymers

• Research involving a naphthalene-based diamide ligand indicated the formation of coordination polymers with luminescent properties. These polymers showed potential in detecting nitro aromatics and Fe(III) ions, and in adsorbing dyes, influencing emission profiles (Das & Biradha, 2018).

Crystal Structure Analysis

• Napropamide, a related compound, was analyzed for its crystal structure, revealing specific dihedral angles between naphthalene ring systems and amide groups, contributing to understanding of its molecular configuration (Cho, Kim, Jeon, & Kim, 2013).

Anti-viral Activities

• Synthesis of 3-(naphthalen-1-ylmethylene)-5-phenylfuran-2(3H)-one candidates demonstrated promising antiviral activity against the H5N1 avian influenza virus. This highlights the compound's potential in the field of antiviral drug development (Flefel, Tantawy, Abdel-Mageid, Amr, & Nadeem, 2014).

Polyamine Transporter Studies

• Investigation into N1-substituent effects on polyamine conjugates revealed insights into the size limits of substituents accommodated by polyamine transporters, important for developing targeted drug delivery systems (Gardner, Delcros, Konate, Breitbeil, Martin, Sigman, Huang, & Phanstiel, 2004).

Photophysics and Absorption Studies

• Research on monocationic iridium(III) complexes with varied benzannulation sites and π conjugation on the ligand led to insights into the photophysics and absorption properties of these complexes, important in the study of light-absorbing materials (Liu, Lystrom, Kilina, & Sun, 2018).

CDK2 Inhibitors in Anti-Proliferative Activity

• A study on pyridine derivatives showed that these compounds have inhibitory effects on CDK2 enzyme, relevant in anti-cancer research. This highlights the potential therapeutic applications of such compounds in cancer treatment (Abdel-Rahman, Shaban, Nassar, El-kady, Ismail, Mahmoud, Awad, & El‐Sayed, 2021).

Electropolymerization and Conductivity

• Investigation into conducting polymers derived from pyrrole-based monomers, including those with naphthalene components, contributes to the development of materials with low oxidation potentials and stable conducting properties (Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996).